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Cat. No.: B042126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Confluentic acid, a depside first identified in the late 19th century, is a secondary metabolite

found in certain lichen species. This technical guide provides an in-depth overview of the

history of its discovery and isolation, detailed experimental protocols for its extraction and

purification, and a summary of its physicochemical properties. While the biological activities

and specific signaling pathways of confluentic acid are not yet extensively studied, this guide

lays the foundational chemical knowledge for future research and drug development

endeavors.

Discovery and Historical Context
Confluentic acid was first isolated in 1899 by the German chemist Friedrich Wilhelm Zopf from

the lichen Lecidea confluens. He initially named the substance "confluentin." Zopf's early

characterization noted its acidic properties, including the ability to turn litmus paper red and its

reaction with ferric chloride to produce a red-brown color. He also observed its decomposition

into carbon dioxide and a phenol-like compound upon treatment with an alkali. Zopf initially

proposed the chemical formula C₃₇H₅₀O₁₀, which he later revised to C₂₆H₃₆O₇, with a reported

melting point of 154 °C.
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In 1962, the German chemist Siegfried Huneck re-examined the compound and proposed the

name "confluentinic acid" to reflect the presence of a carboxylic acid functional group, a

common naming convention for lichen products. Huneck's more detailed analysis, using

elemental analysis and molecular weight determination, established the correct molecular

formula as C₂₈H₃₆O₈. He also described it as an optically inactive substance with poor solubility

in less polar solvents but readily soluble in ether, benzene, and methanol.

Physicochemical Properties
The fundamental physicochemical properties of confluentic acid are summarized in the table

below. This data is essential for its identification and for designing experimental protocols.

Property Value Reference

IUPAC Name

4-[2-Hydroxy-4-methoxy-6-(2-

oxoheptyl)benzoyl]oxy-2-

methoxy-6-pentylbenzoic acid

Molecular Formula C₂₈H₃₆O₈ [1]

Molecular Mass 500.57 g/mol [1]

Melting Point 157 °C (315 °F) [1]

Appearance Crystalline needles [1]

CAS Number 6009-12-7

Table 1: Physicochemical Properties of Confluentic Acid

Experimental Protocols
The isolation and purification of confluentic acid from its natural lichen sources are critical

steps for its study. The following sections provide detailed methodologies for extraction and

chromatographic separation.

Extraction from Lichen Thalli
This protocol describes a general method for the extraction of secondary metabolites, including

confluentic acid, from lichen material. Acetone is a commonly used solvent for this purpose.
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Workflow for Lichen Extraction

Lichen Thalli Grind to a fine powder Soxhlet extraction
with Acetone Filter the extract Evaporate solvent

under reduced pressure Crude Acetone Extract

Click to download full resolution via product page

Caption: General workflow for the extraction of confluentic acid from lichen material.

Methodology:

Sample Preparation: Clean the collected lichen thalli of any debris and dry them thoroughly.

Grind the dried lichen material into a fine powder to increase the surface area for extraction.

Soxhlet Extraction: Place the powdered lichen material into a thimble and perform a

continuous extraction using a Soxhlet apparatus with acetone as the solvent. The extraction

should be carried out for a sufficient duration (e.g., 8-12 hours) to ensure complete extraction

of the secondary metabolites.

Filtration and Concentration: After extraction, filter the acetone extract to remove any solid

lichen particles. Concentrate the filtrate using a rotary evaporator under reduced pressure to

obtain the crude extract.

Chromatographic Purification
The crude extract contains a mixture of compounds. Thin-Layer Chromatography (TLC) is used

to determine the appropriate solvent system for separation, followed by High-Performance

Liquid Chromatography (HPLC) for purification and quantification.

Workflow for Chromatographic Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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